Krypton86
Description
Krypton-86 (Kr-86) is a stable isotope of Krypton . It is a gas with no color or smell . The name Krypton is derived from the Greek ‘kryptos’, meaning hidden . The atomic number of Krypton is 36, and the mass number of Kr-86 is 86, which means it has 36 protons and 50 neutrons .
Synthesis Analysis
Krypton-86 is commercially available and can be packaged on demand . It is used in industrial applications .
Molecular Structure Analysis
The atomic weight of Krypton-86 is approximately 85.91061063 u . The nuclear binding energy of Krypton-86 is 749.23445793 MeV per nucleus .
Chemical Reactions Analysis
Krypton is a noble gas and it does not react with anything except fluorine gas . Krypton-86 can be used for chemical analysis by embedding the isotope in various solids .
Physical And Chemical Properties Analysis
Krypton-86 is a gas at room temperature . It has a melting point of -157.37°C and a boiling point of -153.415°C . The density of Krypton at standard temperature and pressure is 0.003425 g/cm³ .
Safety and Hazards
Krypton-86 is a gas under pressure and may explode if heated . It may displace oxygen and cause rapid suffocation . It is recommended to use and store only outdoors or in a well-ventilated place .
Relevant Papers
A paper titled “The new Kr-86 excess ice core proxy for synoptic activity: West Antarctic storminess possibly linked to Intertropical Convergence Zone (ITCZ) movement through the last deglaciation” discusses the use of Kr-86 as a proxy for synoptic activity . Another paper titled “Scattering Properties for Krypton-86 Gas” introduces a theoretical model to calculate the effective phase shifts, and then the effective total cross section, the effective scattering length and the binding energy for krypton gas at different temperatures and different densities .
properties
| { "Design of the Synthesis Pathway": "The synthesis of Krypton86 can be achieved through the process of nuclear fission.", "Starting Materials": [ "Uranium238", "Neutron" ], "Reaction": [ "Uranium238 is bombarded with neutrons to induce nuclear fission.", "One of the products of nuclear fission is Krypton86." ] } | |
CAS RN |
14191-82-3 |
Product Name |
Krypton86 |
Molecular Formula |
Cl2O6Zn |
Molecular Weight |
0 |
synonyms |
Krypton86 |
Origin of Product |
United States |
Q & A
Q1: How does Krypton86 enable the measurement of cerebral blood flow? What are the limitations of this technique?
A1: Krypton86, when dissolved in saline and injected into the carotid artery, acts as a diffusible tracer in the bloodstream. Its beta emissions can be detected externally using a Geiger-Muller tube placed over the exposed cortex []. The rate at which Krypton86 clears from the brain tissue, measured as the beta-clearance rate, is directly related to the local blood flow in that region []. This relationship is mathematically described by the modified Kety equation [].
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